Cas no 163681-90-1 (1H-Indene-4-carboxylic acid, 2,3,6,7-tetrahydro-5-methyl-, methyl ester)

• Product Name: 1H-Indene-4-carboxylic acid, 2,3,6,7-tetrahydro-5-methyl-, methyl ester
• CAS No: 163681-90-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1347719
• Update Time: 2024-08-17

1H-Indene-4-carboxylic acid, 2,3,6,7-tetrahydro-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4-carboxylic acid, 2,3,6,7-tetrahydro-5-methyl-, methyl ester

• Inchi： 1S/C12H16O2/c1-8-6-7-9-4-3-5-10(9)11(8)12(13)14-2/h3-7H2,1-2H3
• InChI Key： JOMHQSUIGBKXTL-UHFFFAOYSA-N
• SMILES： C1C2=C(C(C(OC)=O)=C(C)CC2)CC1

Computed Properties

• Exact Mass: 192.11508

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 289.6±9.0 °C(Predicted)
• PSA: 26.3